Cas no 2229531-50-2 (5,5,5-trifluoro-3,3-dimethyl-4-(trifluoromethyl)pent-1-yne)

• Product Name: 5,5,5-trifluoro-3,3-dimethyl-4-(trifluoromethyl)pent-1-yne
• CAS No: 2229531-50-2
• MF: C₈H₈F₆
• MW: 218.139543533325
• CID: 6280833
• PubChem ID: 165680330
• Update Time: 2025-10-29

5,5,5-trifluoro-3,3-dimethyl-4-(trifluoromethyl)pent-1-yne Chemical and Physical Properties

Names and Identifiers

• 5,5,5-trifluoro-3,3-dimethyl-4-(trifluoromethyl)pent-1-yne
• 2229531-50-2
• EN300-1942124

• Inchi： 1S/C8H8F6/c1-4-6(2,3)5(7(9,10)11)8(12,13)14/h1,5H,2-3H3
• InChI Key： UPCYQUOMMNFLAT-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)C(C#C)(C)C)(F)F

Computed Properties

• Exact Mass: 218.05301923g/mol
• Monoisotopic Mass: 218.05301923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 5,5,5-trifluoro-3,3-dimethyl-4-(trifluoromethyl)pent-1-yne

Introduction to 5,5,5-trifluoro-3,3-dimethyl-4-(trifluoromethyl)pent-1-yne (CAS No. 2229531-50-2)

5,5,5-trifluoro-3,3-dimethyl-4-(trifluoromethyl)pent-1-yne (CAS No. 2229531-50-2) is a fluorinated alkyne compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry due to its unique structural and electronic properties. The presence of multiple fluorine atoms and a terminal alkyne functionality makes this molecule a versatile intermediate for the development of novel agrochemicals, materials, and bioactive compounds. This article provides an in-depth exploration of the compound’s chemical characteristics, synthetic pathways, and its emerging applications in contemporary research.

The molecular structure of 5,5,5-trifluoro-3,3-dimethyl-4-(trifluoromethyl)pent-1-yne features a pentyl backbone with three key substituents: a trifluoromethyl group at the fourth carbon position, and two dimethyl groups at the third carbon position. The terminal alkyne (C≡C) functionality further enhances its reactivity, making it an attractive building block for various chemical transformations. The electron-withdrawing nature of the fluorine atoms significantly influences the compound’s electronic properties, which is a critical factor in its utility as a precursor for functionalized molecules.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their improved metabolic stability, lipophilicity, and binding affinity to biological targets. 5,5,5-trifluoro-3,3-dimethyl-4-(trifluoromethyl)pent-1-yne has been explored as a key intermediate in the synthesis of fluorinated heterocycles and other pharmacologically relevant scaffolds. For instance, researchers have utilized this compound to develop novel kinase inhibitors and antiviral agents where the trifluoromethyl group plays a pivotal role in modulating drug efficacy.

The synthesis of 5,5,5-trifluoro-3,3-dimethyl-4-(trifluoromethyl)pent-1-yne typically involves multi-step organic transformations starting from commercially available precursors. A common approach involves the condensation of trifluoromethyllithium with a suitable alkynyl halide followed by quenching with a dimethylating agent. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to construct the desired alkyne core with high regioselectivity. These synthetic strategies highlight the compound’s synthetic flexibility and its potential for further derivatization.

One of the most compelling aspects of 5,5,5-trifluoro-3,3-dimethyl-4-(trifluoromethyl)pent-1-yne is its utility in materials science applications. The incorporation of fluorine atoms into polymers and small molecules can lead to enhanced thermal stability and chemical resistance. Recent studies have demonstrated its use in the preparation of fluorinated coatings that exhibit superior performance under extreme conditions. Additionally, the alkyne functionality allows for further polymerization or functionalization via click chemistry approaches, opening new avenues for advanced material design.

The pharmacological potential of 5,5,5-trifluoro-3,3-dimethyl-4-(trifluoromethyl)pent-1-yne has been further explored in conjunction with computational chemistry techniques. Molecular modeling studies have revealed that the trifluoromethyl group can significantly enhance binding interactions with biological targets by increasing lipophilicity and reducing polarity. This insight has guided the design of next-generation drug candidates where fluorinated alkynes are integrated into lead structures. Such computational insights are crucial for optimizing drug-like properties before experimental validation.

Recent advancements in green chemistry have also influenced the synthesis of 5,5,5-trifluoro-3,3-dimethyl-4-(trifluoromethyl)pent-1-yne by promoting solvent-free reactions and catalytic methods that minimize waste generation. For example， mechanochemical grinding coupled with transition metal catalysis has been successfully applied to achieve high yields under sustainable conditions. These innovations align with global efforts to reduce the environmental impact of chemical manufacturing while maintaining high product quality.

The future prospects of 5,5,5-trifluoro-3,3-dimethyl-4-(trifluoromethyl)pent-1-yne are vast and multifaceted. Ongoing research is focused on expanding its applications in medicinal chemistry by developing novel derivatives with enhanced bioactivity against diseases such as cancer and neurodegenerative disorders. Additionally， its role in advanced materials continues to evolve with emerging technologies like perovskite solar cells where fluorinated alkynes contribute to improved device performance.

In conclusion, 2229531−50−2 represents a cornerstone compound in modern chemical research due to its structural versatility and functional diversity。 Its integration into pharmaceuticals， agrochemicals，and advanced materials underscores its importance as a synthetic intermediate。 As scientific understanding progresses，the utility of this compound is expected to grow even further，driven by innovative synthetic methodologies and interdisciplinary collaborations across academia and industry。